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Introduction

The standardization of a titrant is a critical step in volumetric analysis to determine its exact

concentration. Potassium permanganate (KMnO₄), a powerful oxidizing agent, is widely used in

redox titrations. However, KMnO₄ solutions are not typically considered primary standards

because they can decompose in the presence of light, heat, or organic matter. Therefore, it is

essential to standardize KMnO₄ solutions using a stable, high-purity primary standard.

Mohr's salt, with the chemical name ferrous ammonium sulfate (FeSO₄·(NH₄)₂SO₄·6H₂O), is an

ideal primary standard for this purpose.[1] It is a stable double salt that resists oxidation by air

and has a high equivalent weight, which minimizes weighing errors.[2] This application note

provides a detailed protocol for the preparation of a standard Mohr's salt solution and its use in

the standardization of potassium permanganate. The titration is a redox reaction where the

ferrous ions (Fe²⁺) from Mohr's salt are oxidized to ferric ions (Fe³⁺), and the permanganate

ions (MnO₄⁻) are reduced to manganese(II) ions (Mn²⁺) in an acidic medium.[3][4] The acidic

medium, provided by dilute sulfuric acid, is crucial for the reaction to proceed efficiently and to
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prevent the formation of manganese dioxide precipitate.[4][5] Potassium permanganate also

acts as a self-indicator, as the appearance of a permanent pale pink color signals the endpoint

of the titration.[3][6]

Principle of Reaction
The titration is based on a redox reaction between potassium permanganate as the oxidizing

agent and Mohr's salt as the reducing agent.[5] In the presence of dilute sulfuric acid, the

permanganate ion (MnO₄⁻) is reduced to the colorless manganous ion (Mn²⁺), while the

ferrous ion (Fe²⁺) is oxidized to the ferric ion (Fe³⁺).[4]

Reduction Half-Reaction: MnO₄⁻(aq) + 8H⁺(aq) + 5e⁻ → Mn²⁺(aq) + 4H₂O(l)

Oxidation Half-Reaction: Fe²⁺(aq) → Fe³⁺(aq) + e⁻

Overall Balanced Ionic Equation: MnO₄⁻(aq) + 8H⁺(aq) + 5Fe²⁺(aq) → 5Fe³⁺(aq) + Mn²⁺(aq) +

4H₂O(l)[7]

Overall Molecular Equation: 2KMnO₄ + 10FeSO₄(NH₄)₂SO₄·6H₂O + 8H₂SO₄ → K₂SO₄ +

2MnSO₄ + 5Fe₂(SO₄)₃ + 10(NH₄)₂SO₄ + 68H₂O[1][4]

From the balanced equation, it is evident that 2 moles of potassium permanganate react with

10 moles of Mohr's salt, establishing a molar ratio of 1:5.[6]

Experimental Protocols
Protocol 1: Preparation of a Standard 0.05 M Mohr's Salt
Solution
This protocol describes the preparation of 250 mL of a 0.05 M standard solution of Mohr's salt.

Materials and Reagents:
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Apparatus Chemicals & Reagents

Analytical Balance Mohr's Salt (Ferrous Ammonium Sulfate)

250 mL Volumetric Flask Distilled/Deionized Water

Weighing Bottle/Paper Dilute Sulfuric Acid (e.g., 2 M or 4 N)[8][9]

Funnel

Beaker

Wash Bottle

Procedure:

Calculate the required mass of Mohr's salt:

The molar mass of Mohr's salt (FeSO₄·(NH₄)₂SO₄·6H₂O) is 392 g/mol .[5]

To prepare 250 mL (0.25 L) of a 0.05 M solution, the mass required is: Mass = Molarity ×

Molar Mass × Volume (L) Mass = 0.05 mol/L × 392 g/mol × 0.25 L = 4.9 g.

Weigh the Mohr's salt: Accurately weigh approximately 4.9 g of Mohr's salt using an

analytical balance.[4][5]

Dissolve the salt: Transfer the weighed salt into a clean beaker. Add a small amount of

distilled water to dissolve the crystals, followed by approximately 5-10 mL of dilute sulfuric

acid. The acid is essential to prevent the hydrolysis of the ferrous salt.[3][6][8]

Transfer to volumetric flask: Carefully transfer the dissolved solution into a 250 mL volumetric

flask using a funnel.[4]

Make up to volume: Rinse the beaker and funnel with distilled water, adding the rinsings to

the flask to ensure all the salt is transferred. Add distilled water to the flask until the bottom of

the meniscus reaches the calibration mark.[5]

Homogenize the solution: Stopper the flask and invert it several times to ensure the solution

is thoroughly mixed and homogeneous.
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Protocol 2: Titration of Potassium Permanganate
Solution
This protocol details the standardization of an unknown KMnO₄ solution using the prepared

0.05 M Mohr's salt solution.

Materials and Reagents:

Apparatus Chemicals & Reagents

50 mL Burette Prepared 0.05 M Standard Mohr's Salt Solution

Burette Stand and Clamp
Potassium Permanganate Solution (unknown

conc.)

10 mL or 20 mL Pipette Dilute Sulfuric Acid (e.g., 2 M)

250 mL Conical Flasks (x3) Distilled Water

White Tile

Procedure:

Prepare the burette: Rinse a clean 50 mL burette first with distilled water, and then with a

small amount of the potassium permanganate solution. Fill the burette with the KMnO₄

solution, ensuring no air bubbles are trapped in the tip.[3][4] Record the initial burette

reading, noting the top of the dark meniscus.[3]

Prepare the analyte: Pipette exactly 10 mL (or 20 mL) of the standard 0.05 M Mohr's salt

solution into a clean 250 mL conical flask.[3][4]

Acidify the solution: Add approximately one test tube full (about 10-20 mL) of dilute sulfuric

acid to the conical flask.[4][9] This provides the necessary acidic medium for the reaction.[1]

Perform the titration: Place the conical flask on a white tile below the burette to easily

observe the color change.[3] Slowly add the KMnO₄ solution from the burette to the conical

flask while continuously swirling the flask.[7]
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Identify the endpoint: The purple color of the permanganate will disappear as it reacts with

the ferrous ions. The endpoint is reached when the first persistent, pale pink color appears in

the solution and does not vanish upon swirling.[3][7] This indicates that all the ferrous ions

have been oxidized and there is a slight excess of KMnO₄.

Record the reading: Note the final burette reading. The difference between the final and

initial readings gives the volume of KMnO₄ solution used.

Repeat for concordance: Repeat the titration at least two more times to obtain concordant

readings (volumes that agree within ±0.1 mL).[3]

Data Presentation
Table 1: Titration Observations

Titration No.
Volume of
Mohr's Salt
(V₂) (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
KMnO₄ used
(V₁) (mL)

1 10.0

2 10.0

3 10.0

Concordant

Volume (V₁):

Table 2: Quantitative Data Summary

Parameter Value

Chemical Formula of Mohr's Salt FeSO₄·(NH₄)₂SO₄·6H₂O

Molar Mass of Mohr's Salt 392 g/mol

Molarity of Standard Mohr's Salt Solution (M₂) 0.05 mol/L

Stoichiometric Mole Ratio (KMnO₄ : Mohr's Salt) 1 : 5
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Calculations
The molarity of the potassium permanganate solution (M₁) can be determined using the

stoichiometry of the balanced reaction.

Formula: (M₁V₁) / n₁ = (M₂V₂) / n₂

Where:

M₁ = Molarity of KMnO₄ solution (unknown)

V₁ = Concordant volume of KMnO₄ solution used from the burette (from Table 1)

n₁ = Stoichiometric coefficient of KMnO₄ (which is 2, or 1 in the simplified ionic equation)

M₂ = Molarity of the standard Mohr's salt solution (0.05 M)

V₂ = Volume of Mohr's salt solution pipetted (e.g., 10.0 mL)

n₂ = Stoichiometric coefficient of Mohr's salt (which is 10, or 5 in the simplified ionic equation)

Using the 1:5 ratio from the ionic equation (n₁=1, n₂=5):

M₁ = (M₂ × V₂ × n₁) / (V₁ × n₂) = (0.05 M × 10.0 mL × 1) / (V₁ mL × 5)

Strength of KMnO₄ Solution: Once the molarity (M₁) is calculated, the strength in g/L can be

determined.

Molar Mass of KMnO₄ = 158.034 g/mol

Strength (g/L) = Molarity (M₁) × Molar Mass of KMnO₄

Workflow Visualization
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Protocol 1: Solution Preparation Protocol 2: Titration

Analysis1. Weigh 4.9g
Mohr's Salt

2. Dissolve in H₂O
+ dilute H₂SO₄

3. Transfer to 250mL
volumetric flask

4. Make up to mark
with distilled H₂O

Standard 0.05M
Mohr's Salt Solution

6. Pipette 10mL Mohr's salt
solution into flask

5. Prepare & fill burette
with KMnO₄ solution

8. Titrate until permanent
pale pink endpoint

7. Add dilute H₂SO₄

to the flask

9. Record concordant
volume of KMnO₄

10. Calculate Molarity of KMnO₄

using M₁V₁/n₁ = M₂V₂/n₂
Data Input 11. Calculate Strength (g/L)

= Molarity x 158.034
Final Standardized

KMnO₄ Concentration

Click to download full resolution via product page

Caption: Workflow for the standardization of KMnO₄ using Mohr's salt.

Precautions
To ensure the accuracy and reliability of the results, the following precautions should be strictly

observed:

Glassware: All glassware must be thoroughly cleaned with detergent, rinsed with tap water,

and finally rinsed with distilled water.[3]

Rinsing: The burette should be rinsed with the potassium permanganate solution, and the

pipette should be rinsed with the Mohr's salt solution before use.[3][8] The conical flask

should only be rinsed with distilled water.[8]

Burette Readings: Always remove air bubbles from the burette tip before starting the titration.

[1] For the dark, opaque KMnO₄ solution, consistently read the upper meniscus.[3]

Reagent Stability: Use a freshly prepared solution of Mohr's salt for the highest accuracy, as

the ferrous ions can slowly oxidize over time.[8]

Endpoint Detection: Add the titrant dropwise near the endpoint with constant swirling to avoid

overshooting the endpoint. The endpoint is the first appearance of a faint but permanent pink

color.[3]
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Acid: Always use dilute sulfuric acid. Nitric acid and hydrochloric acid are unsuitable as they

can interfere with the redox reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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